Cas no 1252672-39-1 (benzyl N-4-(hydroxymethyl)bicyclo2.2.1heptan-1-ylcarbamate)

• Product Name: benzyl N-4-(hydroxymethyl)bicyclo2.2.1heptan-1-ylcarbamate
• CAS No: 1252672-39-1
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• MDL: MFCD29042840
• CID: 4691334
• PubChem ID: 90900841
• Update Time: 2025-05-20

benzyl N-4-(hydroxymethyl)bicyclo2.2.1heptan-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (4-(hydroxymethyl)bicyclo[2.2.1]heptan-1-yl)carbamate
• Benzyl N-[4-(hydroxymethyl)-1-bicyclo[2.2.1]heptanyl]carbamate
• benzyl N-4-(hydroxymethyl)bicyclo2.2.1heptan-1-ylcarbamate

• MDL： MFCD29042840
• Inchi： 1S/C16H21NO3/c18-12-15-6-8-16(11-15,9-7-15)17-14(19)20-10-13-4-2-1-3-5-13/h1-5,18H,6-12H2,(H,17,19)
• InChI Key： KGMBOEXRUSOGPO-UHFFFAOYSA-N
• SMILES： OCC12CCC(CC1)(C2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on benzyl N-4-(hydroxymethyl)bicyclo2.2.1heptan-1-ylcarbamate

Benzyl N-4-(Hydroxymethyl)bicyclo[2.2.1]heptan-1-ylcarbamate: A Comprehensive Overview

Benzyl N-4-(hydroxymethyl)bicyclo[2.2.1]heptan-1-ylcarbamate, identified by the CAS registry number 1252672-39-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique bicyclic structure and functional groups, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of this compound is characterized by a bicyclo[2.2.1]heptane framework, which is a norbornane derivative. The presence of a hydroxymethyl group at the 4-position introduces hydrophilic properties, while the benzyl carbamate moiety adds a layer of complexity to its chemical profile. This combination makes it a versatile molecule for various chemical transformations and biological assays.

Recent studies have highlighted the potential of benzyl N-4-(hydroxymethyl)bicyclo[2.2.1]heptan-1-ylcarbamate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly in the realm of peptide chemistry and drug delivery systems. The hydroxymethyl group serves as a reactive site, enabling the molecule to participate in nucleophilic substitutions and other key reactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving the reaction of norbornene derivatives with appropriate reagents to introduce the hydroxymethyl and benzyl carbamate groups. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential use as an intermediate in pharmaceutical research. Its rigid bicyclic structure provides stability, while the functional groups offer opportunities for further modification to tailor its properties for specific therapeutic applications.

Moreover, advancements in computational chemistry have allowed researchers to model the behavior of benzyl N-4-(hydroxymethyl)bicyclo[2.2.1]heptan-1-ylcarbamate in various environments, providing insights into its interactions with biological systems. These studies are crucial for understanding its potential as a drug candidate or as a component in advanced materials.

In conclusion, benzyl N-4-(hydroxymethyl)bicyclo[2.2.1]heptan-1-ylcarbamate (CAS No: 1252672-39-1) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research and development, particularly in areas where structural rigidity and functional diversity are advantageous.